Cas no 1577233-73-8 (tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate)

• Product Name: tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate
• CAS No: 1577233-73-8
• MF: C₂₁H₄₆N₂O₂Sn
• MW: 477.312145709991
• MDL: MFCD29037001
• CID: 4606911
• PubChem ID: 72734246
• Update Time: 2025-10-23

tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-aminopropyl)((tributylstannyl)methyl)carbamate
• SnAP DA Reagent
• tert-Butyl (3-aminopropyl)[(tributylstannyl)methyl]carbamate
• Carbamic acid, N-(3-aminopropyl)-N-[(tributylstannyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(3-aminopropyl)-N-[(tributylstannyl)methyl]carbamate
• tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate
• A51277
• N1-Boc-N1-[(tributylstannyl)methyl]propane-1,3-diamine
• tert-butyl N-(3-aminopropyl)-N-(tributylstannylmethyl)carbamate
• 1577233-73-8
• SY318775
• EN300-20987462
• TERT-BUTYL(3-AMINOPROPYL)[(TRIBUTYLSTANNYL)METHYL]CARBAMATE
• MFCD29037001

• MDL： MFCD29037001
• Inchi： 1S/C9H19N2O2.3C4H9.Sn/c1-9(2,3)13-8(12)11(4)7-5-6-10;3*1-3-4-2;/h4-7,10H2,1-3H3;3*1,3-4H2,2H3;
• InChI Key： IXXRAKGOXZKYBH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCCN)C[Sn](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 478.258131g/mol
• Monoisotopic Mass: 478.258131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate Security Information

• Hazardous Material transportation number：UN 2788 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate

Comprehensive Overview of tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate (CAS No. 1577233-73-8)

The compound tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate (CAS No. 1577233-73-8) is a highly specialized organotin derivative with significant applications in organic synthesis and medicinal chemistry. Its unique structure, featuring both a tert-butyl carbamate group and a tributylstannyl moiety, makes it a valuable intermediate for constructing complex molecular architectures. Researchers and pharmaceutical developers are increasingly interested in this compound due to its versatility in cross-coupling reactions and peptide modifications, aligning with the growing demand for precision in drug discovery.

In recent years, the scientific community has focused on sustainable synthesis and green chemistry, and tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate has emerged as a topic of interest due to its potential role in catalytic processes. Its stannyl group is particularly useful in Stille coupling reactions, a method widely employed in the synthesis of bioactive molecules and advanced materials. This aligns with the trend of optimizing atom economy and reducing waste in chemical production, a key concern for modern researchers.

The compound’s aminopropyl linker enhances its solubility in polar solvents, making it suitable for aqueous-phase reactions, a feature highly sought after in bioconjugation and drug delivery systems. With the rise of targeted therapies and personalized medicine, the ability to functionalize biomolecules efficiently has become critical. tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate offers a robust platform for such modifications, enabling the development of next-generation therapeutics.

From a structural perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound ensures stability during synthetic operations, a feature that resonates with chemists working on multi-step syntheses. The tributylstannyl component, while requiring careful handling, provides exceptional reactivity in palladium-catalyzed transformations, a cornerstone of modern organic chemistry. This dual functionality positions the compound as a bridge between traditional and cutting-edge methodologies.

In the context of high-throughput screening and combinatorial chemistry, tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate serves as a building block for diverse molecular libraries. Its compatibility with solid-phase synthesis further expands its utility in drug discovery pipelines. As the pharmaceutical industry shifts toward fragment-based drug design, the demand for reliable and modular intermediates like this compound is expected to grow.

Environmental considerations are also shaping the discourse around organotin compounds. While tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate is not classified as hazardous under standard regulations, researchers are exploring biodegradable alternatives to tin-based reagents. This reflects a broader movement toward eco-friendly chemistry, where innovation balances efficacy with sustainability.

In summary, tert-butyl N-(3-aminopropyl)-N-(tributylstannyl)methylcarbamate (CAS No. 1577233-73-8) represents a convergence of synthetic utility and adaptability to contemporary scientific challenges. Its role in catalysis, bioconjugation, and drug development underscores its importance in advancing both academic and industrial research. As the field evolves, this compound will likely remain a focal point for innovations in molecular design and chemical biology.